N1-(isoxazol-3-yl)-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide

• IUPAC Name: N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C21H27N5O3/c1-25-11-7-16-13-15(5-6-17(16)25)18(26-9-3-2-4-10-26)14-22-20(27)21(28)23-19-8-12-29-24-19/h5-6,8,12-13,18H,2-4,7,9-11,14H2,1H3,(H,22,27)(H,23,24,28)
• InChI Key: PKXXBCCYDDJKAR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3=NOC=C3)N4CCCCC4
• Molecular Formula: C21H27N5O3
• Molecular Weight: 397.5 g/mol

Description

N1-(isoxazol-3-yl)-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H27N5O3 and its molecular weight is 397.479. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Cycloaddition Approaches for Alkaloid Synthesis : A study by Singh and Roth (2011) presents a [3+2] cycloaddition approach to synthesize the 3-hydroxy-3-alkyl oxindole scaffold, leading towards the synthesis of pyrrolidinoindoline alkaloids, which are found in many natural products. This methodology demonstrates the potential of cycloaddition in creating complex molecules for natural product synthesis and pharmaceutical research (Singh & Roth, 2011).

Biological Activities

• Molecular Interaction Studies : Research on the molecular interaction of specific antagonists with the CB1 cannabinoid receptor by Shim et al. (2002) provides insights into the design of receptor-specific drugs, showcasing the importance of structural and conformational analysis in drug discovery (Shim et al., 2002).
• Anti-Acetylcholinesterase Inhibitors : A study by Sugimoto et al. (1995) on anti-acetylcholinesterase (AChE) inhibitors highlights the development of compounds for treating neurological disorders, emphasizing the role of structural modifications in enhancing biological activity (Sugimoto et al., 1995).
• Antibacterial Activity : Khalid et al. (2016) synthesized N-substituted derivatives of a specific compound, demonstrating moderate to talented antibacterial activity. This research underscores the potential of chemical modifications in developing new antibacterial agents (Khalid et al., 2016).

Pharmacological Effects

• Diuretic and Antihypertensive Effects : The pharmacological studies of Etozolin, a diuretic with a novel chemical structure, reveal its potent diuretic and saluretic properties along with a marked antihypertensive effect, indicating the importance of novel compounds in developing new therapeutic agents (Herrmann et al., 1977).